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Chemical & Olfactory Profile of Hexyl Crotonate

Hexyl crotonate is a synthetic ester produced through the esterification of hexanol and crotonic acid [1]. It is

valued for its stability and is typically supplied as a clear, colorless liquid [1].

Its primary olfactory characteristic is a fruity aroma, described as a blend of freshly cut pear, juicy

pineapple, and a subtle hint of candied walnut [1]. This makes it versatile for creating natural-smelling, non-

candyish fruity accents in compositions.

In terms of volatility, it operates between top and middle notes, offering a good balance between initial

impact and persistence, remaining detectable on a blotter for 4 to 6 hours [1].

Performance Data & Odor Thresholds

The table below summarizes key quantitative data for hexyl crotonate and related aroma compounds found

in natural pear and pineapple, which are relevant for creating realistic accords.

Table 1: Characteristic Aroma Compounds in Pear, Pineapple, and Hexyl Crotonate
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Compound Name
Odor
Description

Odor
Threshold
(μg/kg)

Reported OAV /
Impact

Natural
Occurrence

Hexyl Crotonate Pear, Pineapple,
Walnut [1]

Information Not
Found

Used at 0.2% - 5%
in formulas [1]

Synthetic [1]

Ethyl 2-
Methylbutanoate

Fruity [2] 0.006 [2] OAV: 1693.33
(Pulp) [2]

Pineapple Pulp
[2]

Ethyl Hexanoate Fruity [2] 0.76 [2] OAV: 139.75
(Pulp) [2]

Pineapple Pulp
[2]

Ethyl Butanoate Fruity [2] 1 [2] OAV: 6.09 (Pulp)
[2]

Pineapple Pulp
[2]

DMHF (Furaneol) Sweet, Caramel
[2]

0.03 [2] OAV: 106.33
(Pulp) [2]

Pineapple Pulp
[2]

Esters (e.g., Hexyl
Acetate)

Fruity [3] Varies by
compound

Key aroma class in
pear [3]

Pear Fruit [3]

Abbreviation: OAV, Odor Activity Value. A higher OAV indicates a greater impact on the overall aroma.

Experimental Protocol for Application & Blending

This protocol provides a standardized methodology for evaluating and incorporating hexyl crotonate into

fragrance formulations.

1. Material Preparation and Safety

Source: Obtain high-purity hexyl crotonate from a reputable supplier [1].

Primary Dilution: For safe handling and accurate organoleptic evaluation, prepare a 10% (w/w)
stock solution in a suitable solvent such as dipropylene glycol (DPG) or perfumer's alcohol [1].

Safety: Wear appropriate personal protective equipment (PPE), including nitrile gloves and safety
glasses. Always work in a well-ventilated space [1].

2. Organoleptic Evaluation
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Method: Use odor testing blotters or scent strips.

Procedure: Dip the blotter into the 10% stock solution. Evaluate the scent profile at regular intervals
(e.g., 0 min, 30 min, 1 hr, 2 hr, 4 hr, 6 hr) to assess its evolution and longevity [1].

Documentation: Record the intensity and character of the pear, pineapple, and walnut nuances over
time.

3. Formulation & Blending

Dosage Guidance:
Trace ( <0.1%): Adds a subtle fruity sparkle to top notes [1].

Typical (0.2%-1%): Provides a clear pear-pineapple heart note; this is the common range for
fine fragrance [1].

High (1%-5%): Creates a dominant fruity accent in functional products like shampoos and
candles [1].

Accord Building:
For a Pear Accord: Blend hexyl crotonate with hexyl acetate and cis-3-hexenol for a fresh,

green fruity effect [1].
For a Tropical Pineapple Accord: Combine with materials like coconut, passionfruit, or

ylang-ylang [1].
For Complexity: Its inherent walnut note allows it to bridge into gourmand accords with

vanilla or praline [1].

4. Stability & Compatibility Testing

pH Sensitivity: Avoid using hexyl crotonate in high-pH (alkaline) formulations, such as some

cleaning products, as ester bonds can hydrolyze, degrading the scent [1].
Standard Tests: Incorporate the material into the final product base and subject it to standard

stability tests (e.g., storage at elevated temperatures, light exposure) to assess any changes in odor,
color, or clarity.

The following diagram illustrates the decision-making workflow for using hexyl crotonate in a formulation,

from initial evaluation to final compatibility checks.
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Summary

Hexyl crotonate is a versatile and effective material for introducing a natural pear-pineapple character with

good persistence. Successful application relies on understanding its performance within the heart of the

fragrance, using strategic blending to enhance or modulate its character, and verifying stability in the final

product matrix.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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